Cas no 1363693-47-3 (7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-6-ethyl-1,6-dihydro-1-methyl-3-propyl- (ACI))

7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-6-ethyl-1,6-dihydro-1-methyl-3-propyl- (ACI) structure
1363693-47-3 structure
7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-6-ethyl-1,6-dihydro-1-methyl-3-propyl- (ACI)
1363693-47-3
C24H34N6O4S
502.629563808441
4744183

7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-6-ethyl-1,6-dihydro-1-methyl-3-propyl- (ACI) Properties

Names and Identifiers

    • 5-[2-Ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-6-ethyl-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one (ACI)
    • FJRIHMWCTQPVQJ-UHFFFAOYSA-N
    • 1S/C24H34N6O4S/c1-6-9-19-21-22(28(5)26-19)24(31)30(7-2)23(25-21)18-16-17(10-11-20(18)34-8-3)35(32,33)29-14-12-27(4)13-15-29/h10-11,16H,6-9,12-15H2,1-5H3
    • O=C1N(CC)C(C2C(OCC)=CC=C(S(N3CCN(C)CC3)(=O)=O)C=2)=NC2C(CCC)=NN(C1=2)C

7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-6-ethyl-1,6-dihydro-1-methyl-3-propyl- (ACI) Synthesis

Synthetic Circuit 1

139755-91-2 139755-91-2
64-67-5 64-67-5
1363693-47-3 1363693-47-3
1363693-50-8 1363693-50-8
1093065-15-6 1093065-15-6
139755-83-2 139755-83-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Acetone ;  rt → reflux; 4 h, reflux
Reference
Synthesis of Sildenafil citrate and process related impurities
Kumar, Indukuri V. S.; Ramanjaneyulu, Gorantla S.; Bindu, Vurimindi H., Letters in Organic Chemistry, 2011, 8(9), 668-673

7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-6-ethyl-1,6-dihydro-1-methyl-3-propyl- (ACI) Raw materials

7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-6-ethyl-1,6-dihydro-1-methyl-3-propyl- (ACI) Preparation Products

7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-6-ethyl-1,6-dihydro-1-methyl-3-propyl- (ACI) Related Literature

1363693-47-3 (7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-6-ethyl-1,6-dihydro-1-methyl-3-propyl- (ACI)) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk